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Compound of Interest

Compound Name: Chromium(III) fluoride hydrate

Cat. No.: B047041 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

technical guide provides a survey of the known hydrated forms of Chromium(III) fluoride (CrF₃).

This document compiles available data on the synthesis, structure, and properties of these

compounds, highlighting areas where further research is needed.

Chromium(III) fluoride, an inorganic compound with the formula CrF₃, is known to exist in

several hydrated forms, where a variable number of water molecules are incorporated into the

crystal structure. These hydrates exhibit distinct chemical and physical properties, including

color and solubility, which are of interest in various fields of research and application. The

known hydrates include the trihydrate (CrF₃·3H₂O), tetrahydrate (CrF₃·4H₂O), pentahydrate

(CrF₃·5H₂O), hexahydrate ([Cr(H₂O)₆]F₃), and nonahydrate (CrF₃·9H₂O).

Physicochemical Properties of Chromium(III)
Fluoride Hydrates
The degree of hydration significantly influences the properties of Chromium(III) fluoride. A

summary of the available quantitative data for the different hydrates is presented in Table 1. It

is important to note that comprehensive experimental data for all hydrates is not readily

available in the current literature.

Table 1: Summary of Physicochemical Data for Chromium(III) Fluoride and its Hydrates
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Property
Anhydrou
s (CrF₃)

Trihydrat
e
(CrF₃·3H₂
O)

Tetrahydr
ate
(CrF₃·4H₂
O)

Pentahyd
rate
(CrF₃·5H₂
O)

Hexahydr
ate
([Cr(H₂O)₆
]F₃)

Nonahydr
ate
(CrF₃·9H₂
O)

Molar

Mass (

g/mol )

108.99 163.04 181.05 199.06 217.08 271.12

Appearanc

e

Green

crystalline

solid[1]

Green

crystalline

solid[1]

Green

crystalline

solid[1]

-
Violet

solid[1]
-

Density

(g/cm³)
3.8[1] 2.2[1] - - - -

Solubility in

Water

Insoluble[1

]
Soluble[1] - - Soluble[1] -

Crystal

System

Rhombohe

dral[1]
- -

Orthorhom

bic
- -

Space

Group
R-3c[1] - - Pbcn - -

Lattice

Parameter

s (Å)

a = 5.264,

c = 13.41
- -

a=10.396,

b=8.06,

c=7.965

- -

Note: A hyphen (-) indicates that the data is not currently available in the cited literature.

Structural Characteristics
The fundamental structure of these compounds is centered around an octahedral chromium(III)

ion. In the anhydrous form, the chromium center is coordinated by six fluoride ligands that

bridge to adjacent chromium centers.[1] In the hydrated forms, water molecules progressively

replace the fluoride ligands in the coordination sphere of the chromium ion.

For instance, the hexahydrate exists as the complex cation [Cr(H₂O)₆]³⁺ with fluoride anions in

the crystal lattice.[1] This coordination of water molecules is responsible for the distinct violet
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color of the hexahydrate, which is characteristic of the hexaquachromium(III) ion. The green

color of the lower hydrates, such as the trihydrate, suggests that fluoride ions are part of the

inner coordination sphere, forming complexes such as [CrF₃(H₂O)₃].

A logical relationship for the formation of different hydrates from an aqueous solution of CrF₃

can be visualized as a stepwise process dependent on factors like concentration and

temperature.

CrF₃ (Anhydrous)

Aqueous Cr³⁺ + 3F⁻ [Cr(H₂O)₆]F₃Crystallization

CrF₃·3H₂O Complete DehydrationCrF₃·4H₂O DehydrationCrF₃·5H₂O Dehydration
Dehydration

CrF₃·9H₂O
Further Hydration

Click to download full resolution via product page

Formation pathway of Chromium(III) fluoride hydrates.

Experimental Protocols
Detailed experimental protocols for the synthesis of each specific hydrate of Chromium(III)

fluoride are not extensively documented in publicly available literature. However, general

methods for the preparation of hydrated Chromium(III) fluoride are reported.

General Synthesis of Hydrated Chromium(III) Fluoride
A common method for the synthesis of hydrated Chromium(III) fluoride involves the reaction of

chromium(III) oxide with hydrofluoric acid.[1]

Reaction: Cr₂O₃ + 6HF + (2n-3)H₂O → 2CrF₃·nH₂O

Procedure:

Chromium(III) oxide is dissolved in an aqueous solution of hydrofluoric acid.

The solution is typically heated to facilitate the reaction.
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Upon cooling or evaporation of the solvent, crystals of the hydrated Chromium(III) fluoride

are formed.

The specific hydrate obtained is dependent on the reaction conditions, such as the

concentration of the hydrofluoric acid, the reaction temperature, and the rate of crystallization.

To obtain a specific hydrate, precise control over these parameters is necessary. Further

research is required to establish detailed and reproducible protocols for the selective synthesis

of each hydrate.

The workflow for a typical synthesis experiment can be outlined as follows:

Cr₂O₃ + aq. HF

Dissolution and Reaction
(Heating)

Crystallization
(Cooling/Evaporation)

Filtration and Washing

Drying

Characterization
(XRD, TGA, Spectroscopy)
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General workflow for the synthesis of hydrated CrF₃.

Areas for Future Research
This review of the available literature reveals that while the existence of several hydrates of

Chromium(III) fluoride is established, there is a significant lack of detailed characterization data

for most of these compounds. To advance the understanding and potential applications of

these materials, future research should focus on:

Systematic Synthesis: Developing and reporting detailed and reproducible experimental

protocols for the selective synthesis of each hydrate.

Crystallographic Studies: Performing single-crystal X-ray diffraction studies to determine the

precise crystal structures of the trihydrate, tetrahydrate, hexahydrate, and nonahydrate.

Thermal Analysis: Conducting detailed thermal analysis (TGA/DSC) to determine the

dehydration pathways, thermal stability, and associated enthalpy changes for each hydrate.

Spectroscopic Characterization: Recording and assigning the infrared, Raman, and UV-Vis

spectra for each specific hydrate to provide a comprehensive spectroscopic database.

A deeper understanding of the properties of each specific hydrate will enable a more targeted

approach to their application in areas such as catalysis, materials science, and as precursors

for the synthesis of other chromium compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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